Cas no 847670-67-1 ((3E)-4-(4-bromophenyl)-1-(1H-imidazol-1-yl)-2-pyridin-2-ylbut-3-en-2-ol)

• Product name: (3E)-4-(4-bromophenyl)-1-(1H-imidazol-1-yl)-2-pyridin-2-ylbut-3-en-2-ol
• CAS No: 847670-67-1
• MF: C₁₈H₁₆BrN₃O
• MW: 370.2431
• CID: 1826426
• PubChem ID: 17999100

(3E)-4-(4-bromophenyl)-1-(1H-imidazol-1-yl)-2-pyridin-2-ylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINEMETHANOL, ALPHA-[(E)-2-(4-BROMOPHENYL)ETHENYL]-ALPHA-(1H-IMIDAZOL-1-YLMETHYL)-
• (3E)-4-(4-bromophenyl)-1-(1H-imidazol-1-yl)-2-pyridin-2-ylbut-3-en-2-ol
• LogP
• 4-(4-bromophenyl)-1-(1H-imidazol-1-yl)-2-(2-pyridinyl)-3-buten-2-ol
• 847670-67-1
• 2-Pyridinemethanol,alpha-[(E)-2-(4-bromophenyl)ethenyl]-alpha-(1H-imidazol-1-ylmethyl)-

• Inchi： InChI=1S/C18H16BrN3O/c19-16-6-4-15(5-7-16)8-9-18(23,13-22-12-11-20-14-22)17-3-1-2-10-21-17/h1-12,14,23H,13H2/b9-8+
• InChI Key： HWVCWHYWRZUVID-CMDGGOBGSA-N
• SMILES： C1=CC=NC(=C1)C(CN2C=CN=C2)(C=CC3=CC=C(C=C3)Br)O

Computed Properties

• Exact Mass: 369.048
• Monoisotopic Mass: 369.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 609.1°C at 760 mmHg
• Flash Point: 322.2°C
• Refractive Index: 1.629